Cas no 1804745-87-6 (Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804745-87-6
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4831609
• Update Time: 2025-10-29

Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8F5NO3/c1-18-7(17)2-6-8(12)5(3-11)4-16-9(6)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： BLLZOHXRWXNIEH-UHFFFAOYSA-N
• SMILES： FC1C(CF)=CN=C(C=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804745-87-6): A Comprehensive Overview

Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804745-87-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate consists of a pyridine core substituted with various fluorinated and trifluoromethoxy groups. These substituents contribute to the compound's high lipophilicity and metabolic stability, which are crucial factors in the design of novel therapeutic agents. The presence of multiple fluorine atoms enhances the compound's binding affinity to biological targets, making it an attractive scaffold for drug development.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their ability to modulate pharmacokinetic and pharmacodynamic properties. Studies have demonstrated that fluorine atoms can improve the bioavailability, metabolic stability, and binding affinity of drug candidates. The compound Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate exemplifies this trend, as its fluorinated moieties are likely to contribute to its efficacy and safety profile.

One of the most compelling aspects of Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The pyridine core of this compound can serve as a hinge-binding motif, allowing it to interact with the ATP-binding pocket of kinases. Additionally, the fluorinated substituents may enhance the compound's selectivity by improving its binding affinity to specific kinase targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in optimizing the structure of Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate for improved efficacy and reduced toxicity. By leveraging these technologies, scientists can design more effective drug candidates that exhibit higher potency and better pharmacokinetic profiles.

The synthesis of Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate presents unique challenges due to the complexity of its molecular structure. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements include novel catalytic systems and efficient reaction protocols that facilitate the introduction of fluorinated groups into organic molecules. The ability to synthesize such complex compounds efficiently is essential for their further development into viable therapeutic agents.

In conclusion, Methyl 4-fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804745-87-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration in drug discovery. As our understanding of fluorinated compounds continues to grow, so too will the applications of compounds like this one in the development of novel therapeutic agents.